Cas no 72945-42-7 (3-O-Rutinoside-Dillenetin)

• Product Name: 3-O-Rutinoside-Dillenetin
• CAS No: 72945-42-7
• MF: C₂₉H₃₄O₁₆
• MW: 638.570670604706
• CID: 2015377
• Update Time: 2025-04-21

3-O-Rutinoside-Dillenetin Chemical and Physical Properties

Names and Identifiers

• 3-O-Rutinoside-Dillenetin

• Inchi： 1S/C29H34O16/c1-10-19(32)22(35)24(37)28(42-10)41-9-17-20(33)23(36)25(38)29(44-17)45-27-21(34)18-13(31)7-12(30)8-16(18)43-26(27)11-4-5-14(39-2)15(6-11)40-3/h4-8,10,17,19-20,22-25,28-33,35-38H,9H2,1-3H3
• InChI Key： QYQFHIAAHONCJP-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2=C(OC3C(O)C(O)C(O)C(COC4C(O)C(O)C(O)C(C)O4)O3)C(=O)C3C(=CC(=CC=3O)O)O2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• XLogP3: -0.790000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides